Cas no 1438-92-2 (1,2-Propanedione,1-(2-furanyl)-)

• Product Name: 1,2-Propanedione,1-(2-furanyl)-
• CAS No: 1438-92-2
• MF: C₇H₆O₃
• MW: 138.120742321014
• CID: 228154
• PubChem ID: 74038
• Update Time: 2025-04-19

1,2-Propanedione,1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione,1-(2-furanyl)-
• 1-(2-furyl)propane-1,2-dione
• 1-(furan-2-yl)propane-1,2-dione
• 1-(2-furanyl)-1,2-propadione
• 1-(2-furanyl)-1,2-propandione
• 1-(2-furanyl)-1,2-propanedione
• 1438-92-2
• 1-(2'-FURYL)PROPANE-1,2-DIONE
• CHEBI:173576
• NS00024674
• alpha-Furyl methyl diketone
• 1,2-Propanedione, 1-(2-furanyl)-
• 1-(uran-2-yl)propane-1,2-dione
• AKOS020762192
• Q27283058
• LLT7R6QD5B
• 1-(2-furyl)-1,2-propanedione
• a-Furyl methyl diketone
• DTXSID20162553
• JXZJRYDTSDCGLO-UHFFFAOYSA-N
• EINECS 215-875-6
• 1,2-PROPANEDIONE, 1-(2-FURYL)-
• (2-furyl)-1,2-propanedione
• UNII-LLT7R6QD5B
• SCHEMBL11538258

• Inchi： 1S/C7H6O3/c1-5(8)7(9)6-3-2-4-10-6/h2-4H,1H3
• InChI Key： JXZJRYDTSDCGLO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(C)=O)=O

Computed Properties

• Exact Mass: 138.03168
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.176
• Boiling Point: 198.8°Cat760mmHg
• Flash Point: 81.1°C
• Refractive Index: 1.478
• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones